Defluoro N-Benzyl Paroxetine Hydrochloride
Defluoro N-Benzyl Paroxetine Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
105813-39-6
VCID:
VC0176756
InChI:
InChI=1S/C26H27NO3.ClH/c1-3-7-20(8-4-1)16-27-14-13-24(21-9-5-2-6-10-21)22(17-27)18-28-23-11-12-25-26(15-23)30-19-29-25;/h1-12,15,22,24H,13-14,16-19H2;1H/t22-,24-;/m0./s1
SMILES:
C1CN(CC(C1C2=CC=CC=C2)COC3=CC4=C(C=C3)OCO4)CC5=CC=CC=C5.Cl
Molecular Formula:
C26H28ClNO3
Molecular Weight:
437.95842
Defluoro N-Benzyl Paroxetine Hydrochloride
CAS No.: 105813-39-6
Cat. No.: VC0176756
Molecular Formula: C26H28ClNO3
Molecular Weight: 437.95842
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 105813-39-6 |
|---|---|
| Molecular Formula | C26H28ClNO3 |
| Molecular Weight | 437.95842 |
| IUPAC Name | (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-1-benzyl-4-phenylpiperidine;hydrochloride |
| Standard InChI | InChI=1S/C26H27NO3.ClH/c1-3-7-20(8-4-1)16-27-14-13-24(21-9-5-2-6-10-21)22(17-27)18-28-23-11-12-25-26(15-23)30-19-29-25;/h1-12,15,22,24H,13-14,16-19H2;1H/t22-,24-;/m0./s1 |
| SMILES | C1CN(CC(C1C2=CC=CC=C2)COC3=CC4=C(C=C3)OCO4)CC5=CC=CC=C5.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator